Regioisomer-Specific Synthetic Cost and Availability: 3-Thienyl vs. 2-Thienyl Attachment
The 3-thienyl attachment site of the target compound directly influences its synthetic accessibility and market price relative to the 2-thienyl regioisomer. According to supplier pricing data aggregated in 2023, the target compound (3-thienyl isomer) commands a significant price premium across all common package sizes [1].
| Evidence Dimension | Commercial pricing as a proxy for synthetic complexity and demand |
|---|---|
| Target Compound Data | 1g: $557.00; 2.5g: $1089.00; 5g: $1614.00 (Enamine, 2023) |
| Comparator Or Baseline | 1g: $414.00; 2.5g: $810.00; 5g: $1199.00 (Enamine, 2023, for the 2-thienyl isomer, CAS 1041562-63-3) |
| Quantified Difference | Price premium for the 3-thienyl isomer ranges from 26% (5g pack) to 34% (1g and 2.5g packs). |
| Conditions | Supplier list pricing from Enamine as aggregated by Kuujia in September 2023. |
Why This Matters
The higher cost directly reflects a more challenging synthesis and limits bulk availability, making price and lead time critical factors for procurement planning.
- [1] Kuujia. (2023). Price comparison for (6-methylheptan-2-yl)(thiophen-3-yl)methylamine (CAS 1036550-14-7) and (6-methylheptan-2-yl)(thiophen-2-yl)methylamine (CAS 1041562-63-3). View Source
